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Compound of Interest

Compound Name: 6-fluoro-5-methoxy-1H-indazole

Cat. No.: B13018370

Get Quote

CAS Registry Number: 1360892-08-5 Document Type: Advanced Safety Protocol & Technical

Data Sheet Audience: Medicinal Chemists, Process Safety Engineers, Lab Managers[1]

Identification & Chemical Characterization
6-fluoro-5-methoxy-1H-indazole is a fused bicyclic heterocycle utilized primarily as a scaffold

in the synthesis of kinase inhibitors and receptor modulators.[1] Its specific substitution pattern

(fluorine at C6, methoxy at C5) modulates metabolic stability and lipophilicity, distinguishing it

from its regioisomer, 5-fluoro-6-methoxy-1H-indazole (CAS 1082041-57-3).[1]
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Parameter Technical Specification

IUPAC Name 6-fluoro-5-methoxy-1H-indazole

CAS Number 1360892-08-5

Molecular Formula C₈H₇FN₂O

Molecular Weight 166.15 g/mol

SMILES COC1=C(F)C=C2C=NNC2=C1

Physical State
Solid (Crystalline powder, typically off-white to

pale yellow)

Solubility
Soluble in DMSO, DMF; sparingly soluble in

water.[1][2][3]

Hazard Identification & Risk Assessment (GHS)
While specific toxicological data for this exact regioisomer is limited compared to common

reagents, its structural class (halogenated indazoles) necessitates a Warning signal word

based on Structure-Activity Relationship (SAR) analysis.[1]

GHS Classification
Hazard Class Category Hazard Statement Code

Acute Toxicity (Oral) 4
Harmful if swallowed.

[1]
H302

Skin

Corrosion/Irritation
2

Causes skin irritation.

[4][5]
H315

Eye Damage/Irritation 2A
Causes serious eye

irritation.[4]
H319

STOT - Single

Exposure
3

May cause respiratory

irritation.[1]
H335

Precautionary Protocols (P-Statements)

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 2 / 8 Tech Support

https://www.americanelements.com/709046-14-0-6-fluoro-1h-indazol-5-amine
https://www.chemscene.com/product/1394069-10-3.html
https://www.americanelements.com/indazoles
https://www.americanelements.com/709046-14-0-6-fluoro-1h-indazol-5-amine
https://www.americanelements.com/709046-14-0-6-fluoro-1h-indazol-5-amine
https://www.fishersci.com/store/msds?partNumber=AAH5810006&productDescription=5-METHL-1H-INDAZOLE-3-CARBX+5G&vendorId=VN00024248&countryCode=US&language=en
https://ipo.rutgers.edu/rehs/sop/Fluorine
https://www.fishersci.com/store/msds?partNumber=AAH5810006&productDescription=5-METHL-1H-INDAZOLE-3-CARBX+5G&vendorId=VN00024248&countryCode=US&language=en
https://www.americanelements.com/709046-14-0-6-fluoro-1h-indazol-5-amine
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b13018370?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Prevention (P261, P280): Avoid breathing dust/fume. Wear protective gloves/eye

protection/face protection.[4][5][6][7]

Response (P305+P351+P338): IF IN EYES: Rinse cautiously with water for several minutes.

[4] Remove contact lenses if present and easy to do.[1][4] Continue rinsing.[4]

Storage (P403+P233): Store in a well-ventilated place. Keep container tightly closed.

Safe Handling & Engineering Controls
The primary risk during handling is the generation of bioactive dust.[1] The following workflow

ensures containment and operator safety.

Operational Workflow: Weighing & Dissolution
Expert Insight: Indazoles can be electrostatic.[1] Use an anti-static gun if the powder disperses

easily.[1] Dissolution in DMSO is exothermic; add solvent slowly.[1]
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Start: Solid Handling

PPE Check:
Nitrile Gloves, Lab Coat,

Safety Glasses

Transfer to
Chemical Fume Hood

Mandatory

Weighing:
Use Anti-Static Balance

(Avoid Drafts)

Dissolution:
Add DMSO/DMF slowly

(Vortex if needed)

Contain Dust

Disposal:
Solid -> Haz Waste

Liquid -> Halogenated Org

Post-Exp

Click to download full resolution via product page

Figure 1: Standard Operating Procedure (SOP) for handling solid fluorinated indazoles in a

research setting.

Storage & Stability
Proper storage is critical to prevent degradation, particularly oxidation of the hydrazine-like

moiety within the indazole ring.[1]
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Storage Specifications
Temperature:2-8°C (Refrigerated).

Why? Low temperature inhibits slow thermal decomposition and dimerization common in

nitrogen-rich heterocycles.[1]

Atmosphere: Inert gas (Argon or Nitrogen) recommended for long-term storage (>3 months).

[1]

Container: Amber glass vial with a PTFE-lined cap to prevent moisture ingress and light

degradation.[1]

Incompatibility: Strong oxidizing agents, strong acids, and acid chlorides.[1]

Emergency Response Protocols
In the event of exposure, immediate action mitigates long-term injury.[1] This protocol prioritizes

the "Flush & Seek" methodology.

First Aid Measures
Eye Contact: Immediately flush with running water for 15 minutes.[4][6] Lift eyelids to ensure

irrigation of the conjunctiva.[1]

Skin Contact: Brush off loose particles before washing. Wash with soap and water.[1][4][6]

Do not use ethanol (increases skin absorption).[1]

Inhalation: Move to fresh air. If breathing is difficult, administer oxygen (trained personnel

only).[1]

Ingestion: Rinse mouth with water. Do NOT induce vomiting unless directed by medical

personnel.

Firefighting Measures
Media: Water spray, dry chemical, carbon dioxide (CO₂), or alcohol-resistant foam.[1]

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 5 / 8 Tech Support

https://www.americanelements.com/709046-14-0-6-fluoro-1h-indazol-5-amine
https://www.americanelements.com/709046-14-0-6-fluoro-1h-indazol-5-amine
https://www.americanelements.com/709046-14-0-6-fluoro-1h-indazol-5-amine
https://www.americanelements.com/709046-14-0-6-fluoro-1h-indazol-5-amine
https://www.americanelements.com/709046-14-0-6-fluoro-1h-indazol-5-amine
https://www.fishersci.com/store/msds?partNumber=AAH5810006&productDescription=5-METHL-1H-INDAZOLE-3-CARBX+5G&vendorId=VN00024248&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AC122120050&countryCode=US&language=en
https://www.americanelements.com/709046-14-0-6-fluoro-1h-indazol-5-amine
https://www.americanelements.com/709046-14-0-6-fluoro-1h-indazol-5-amine
https://www.fishersci.com/store/msds?partNumber=AAH5810006&productDescription=5-METHL-1H-INDAZOLE-3-CARBX+5G&vendorId=VN00024248&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AC122120050&countryCode=US&language=en
https://www.americanelements.com/709046-14-0-6-fluoro-1h-indazol-5-amine
https://www.americanelements.com/709046-14-0-6-fluoro-1h-indazol-5-amine
https://www.americanelements.com/709046-14-0-6-fluoro-1h-indazol-5-amine
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b13018370?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Hazardous Combustion Products: Carbon oxides (CO, CO₂), Nitrogen oxides (NOₓ), and

Hydrogen Fluoride (HF).[1]

Critical Note: Firefighters must wear self-contained breathing apparatus (SCBA) due to the

potential release of corrosive HF gas from the fluorine substituent.[1]

Route of Exposure

Exposure Event

Skin Contact

Eye Contact

Inhalation

Brush off solid,
then Wash (15min)

Irrigate (15min),
Lift Eyelids

Fresh Air,
Support Breathing

Seek Medical Attention
(Bring SDS)

Click to download full resolution via product page

Figure 2: Decision logic for emergency response based on exposure route.

Toxicological & Ecological Information
Toxicological Profile (Predicted)

Acute Toxicity: Oral LD50 (Rat) estimated between 300–2000 mg/kg (Category 4).

Sensitization: No specific data available; treat as a potential sensitizer due to the reactive

amine-like nitrogen.[1]

Carcinogenicity: Not listed by IARC, NTP, or OSHA.[1]

Environmental Impact[2]
Persistence: High. Halogenated heterocycles are often resistant to biodegradation.
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Disposal: Do not release into drains. Dispose of as hazardous chemical waste via a licensed

contractor.[1] Incineration with a scrubber (for HF) is the preferred method.[1]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [Technical Guide: Safety & Handling of 6-Fluoro-5-
methoxy-1H-indazole]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b13018370/docs#technical-guide-safety-handling-of-6-
fluoro-5-methoxy-1h-indazole]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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